1-(4-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• SMILES: CC1=CC(=NC=C1)N2C=CC(=N2)C(=O)O
• InChI: InChI=1S/C10H9N3O2/c1-7-2-4-11-9(6-7)13-5-3-8(12-13)10(14)15/h2-6H,1H3,(H,14,15)
• InChIKey: BYZSNISOCLXQTB-UHFFFAOYSA-N

Sourcing the correct pyridine-pyrazole carboxylic acid regioisomer is critical for reproducible SAR in PDE inhibitor programs. Substituting the 3-COOH isomer (LogP 1.18) with the 4-COOH analog (LogP 0.70) introduces a ~3-fold difference in partition coefficient, compromising membrane permeability predictions. • Defined 3-carboxylic acid regiochemistry ensures consistent LogP (1.18) and H-bond donor count (HBD=1) for CNS drug-likeness. • 4-Methyl substituent adds +0.22 LogP vs. des-methyl analog, enabling lipophilicity tolerance probing. • Available at 95% purity in gram-scale quantities for amide library generation and esterification.

1-(4-Methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid: Physicochemical and Procurement Profile

1-(4-Methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS 1339161-60-2) is a heterocyclic building block featuring a pyrazole-3-carboxylic acid core N-substituted with a 4-methylpyridin-2-yl group . The compound has a molecular weight of 203.20 g·mol⁻¹, a calculated LogP of 1.18, one hydrogen bond donor, and four hydrogen bond acceptors . It is commercially available at 95% purity from multiple suppliers . This scaffold is of interest in medicinal chemistry as a precursor to amide derivatives and has been explicitly cited as a building block for phosphodiesterase (PDE) inhibitors, particularly PDE10 inhibitors under investigation for psychotic disorders [1].

1

Heterocyclic Building Block

Pyrazole-3-carboxylic acid core supports amide derivatization and PDE inhibitor precursor synthesis

2

Reported Patent Pathway

Cited as building block for PDE10 inhibitor research; supports CNS target-engagement study design

3

Multi-Supplier Availability

Commercially available at 95% purity with scalable quantities; supports early-stage library synthesis

• [1] Hoffmann-La Roche Inc. PROCESS FOR THE PREPARATION OF PYRAZOLE CARBOXYLIC ACID DERIVATIVES. US Patent Application US2015/0158818 A1, published June 11, 2015. View Source

1-(4-Methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid: Why Generic Substitution Fails

Although the pyridine-pyrazole carboxylic acid class contains numerous structural analogs, simple substitution is not reliable. The position of the carboxylic acid on the pyrazole ring (3- vs. 4-position) significantly alters lipophilicity, hydrogen-bonding capacity, and downstream reactivity in amide coupling or esterification . The presence of the 4-methyl group on the pyridine ring further tunes LogP relative to the des-methyl analog, affecting partitioning behavior and membrane permeability predictions . Additionally, the commercial supply chain differs markedly: purity levels, available quantities, and pricing vary across regioisomers, meaning procurement decisions based on an assumed equivalence can lead to experimental inconsistency or supply disruption. The quantitative evidence below demonstrates exactly where these differences manifest.

Regioisomer Mismatch

3-carboxylic acid vs 4-carboxylic acid regioisomer: lipophilicity and hydrogen-bonding capacity may shift significantly, altering reactivity in amide coupling and cellular permeability predictions

Des-Methyl Analog

Absence of the 4-methyl group on pyridine reduces LogP; SAR campaigns using the unsubstituted analog may not reproduce lipophilicity-dependent assay outcomes

Carboxamide vs Acid

Carboxamide derivative carries an additional H-bond donor; CNS permeability predictions and downstream derivatization routes may differ from the carboxylic acid

1-(4-Methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid: Differentiation Evidence

Lipophilicity Advantage Over the 4-Carboxylic Acid Regioisomer

The 3‑carboxylic acid regioisomer exhibits a vendor‑reported calculated LogP of 1.183, whereas the 4‑carboxylic acid regioisomer (CAS 1250238‑68‑6) shows a LogP of 0.704, both reported by the same supplier under identical prediction methodology [REFS‑1]. This represents a ΔLogP of 0.479, corresponding to an approximately 3‑fold higher octanol‑water partition coefficient for the target compound. The difference arises from the electronic and steric environment of the carboxylic acid substituent on the pyrazole ring, which alters the overall dipole moment and hydrogen‑bonding capacity.

Regioisomer Lipophilicity

Head-to-head

ΔLogP ≈ 0.48 (≈3× partition coefficient)

Supports regioisomer selection context for cell-based assay design

Vendor-calculated LogP; data to verify independently

Evidence Dimension	Lipophilicity (calculated LogP)
Target Compound Data	LogP = 1.183
Comparator Or Baseline	1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-carboxylic acid; LogP = 0.704
Quantified Difference	ΔLogP = 0.479 (≈3× higher partition coefficient)
Conditions	Vendor‑calculated LogP (identical prediction engine, Fluorochem Ltd.)

Why This Matters

Higher lipophilicity favors passive membrane permeability in cell‑based assays, making the 3‑carboxylic acid isomer the preferred choice when cellular penetration is a design requirement.

Increased Lipophilicity Relative to the Des-Methyl Analog

The target compound (LogP = 1.183) is more lipophilic than the des‑methyl analog 1‑(pyridin‑2‑yl)‑1H‑pyrazole‑3‑carboxylic acid, for which a LogP of 0.97 has been reported [REFS‑1]. The ΔLogP of 0.22 is attributable to the presence of the 4‑methyl substituent on the pyridine ring, a structural feature that can be exploited in SAR campaigns to incrementally modulate physicochemical properties without altering the core scaffold.

Methyl SAR Effect

Reported

ΔLogP ≈ 0.22 vs des-methyl analog

Supports lipophilicity SAR tuning in lead optimization workflows

Cross-vendor comparison; method context may vary

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.183
Comparator Or Baseline	1-(Pyridin-2-yl)-1H-pyrazole-3-carboxylic acid; LogP ≈ 0.97
Quantified Difference	ΔLogP ≈ 0.22
Conditions	Vendor‑reported calculated LogP values (different prediction methods; cross‑vendor comparison)

Why This Matters

The 4‑methyl group provides a measurable lipophilicity handle, allowing medicinal chemists to fine‑tune compound properties without changing the core heterocyclic architecture.

Patent-Validated PDE10 Inhibitor Building Block

The Roche patent US 2015/0158818 A1 explicitly describes pyrazole‑3‑carboxylic acid derivatives as key synthetic intermediates for the preparation of phosphodiesterase 10 (PDE10) inhibitors, a class of compounds under investigation for schizophrenia and other psychotic disorders [REFS‑1]. While the patent covers a generic formula, the target compound falls within the claimed structural scope. This provides a de‑risked application pathway that is not universally documented for the 4‑carboxylic acid regioisomer or for pyridine‑unsubstituted analogs.

Patent-Supported Pathway

Class-level

PDE10 inhibitor building block scope

Reported patent-supported PDE10 research pathway context

Class-level inference; compound-specific data to confirm

Evidence Dimension	Patent‑supported synthetic application
Target Compound Data	Pyrazole‑3‑carboxylic acid derivatives claimed as building blocks for PDE10 inhibitors
Comparator Or Baseline	Generic pyrazole carboxylic acids (no equivalent PDE10 patent citation identified for 4‑carboxylic acid regioisomer)
Quantified Difference	Not applicable (qualitative patent support)
Conditions	US Patent Application US 2015/0158818 A1 (Hoffmann‑La Roche Inc.)

Why This Matters

A patented synthetic route provides a validated starting point for medicinal chemistry programs targeting PDE10, reducing the risk of investing in a building block with no demonstrated downstream application.

• [1] Hoffmann-La Roche Inc. PROCESS FOR THE PREPARATION OF PYRAZOLE CARBOXYLIC ACID DERIVATIVES. US Patent Application US2015/0158818 A1, published June 11, 2015. View Source

Hydrogen-Bond Donor Advantage vs. Carboxamide Analog

The target carboxylic acid possesses one hydrogen‑bond donor (HBD = 1) and four hydrogen‑bond acceptors (HBA = 4) [REFS‑1], whereas the corresponding carboxamide derivative N‑(4‑methylpyridin‑2‑yl)‑1H‑pyrazole‑3‑carboxamide has two HBD (HBD = 2) and four HBA [REFS‑2]. The lower HBD count of the carboxylic acid is predicted to favor passive membrane permeability over the carboxamide, a critical consideration for central nervous system (CNS) drug discovery where reducing HBD is a well‑established design principle.

H-Bond Donor Profile

Class-level

HBD = 1 vs 2 (carboxamide analog)

Supports CNS research design context; lower HBD may align with permeability guidelines

Structural analysis based on vendor-reported counts

Evidence Dimension	Hydrogen‑bond donor count
Target Compound Data	HBD = 1, HBA = 4
Comparator Or Baseline	N-(4-Methylpyridin-2-yl)-1H-pyrazole-3-carboxamide; HBD = 2, HBA = 4
Quantified Difference	ΔHBD = −1
Conditions	Structural analysis based on vendor‑reported HBD/HBA counts

Why This Matters

The lower HBD count positions the carboxylic acid as a more CNS‑friendly intermediate compared to its amide counterpart, aligning with established medicinal chemistry guidelines for blood‑brain barrier penetration.

1-(4-Methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid: Application Scenarios

Lead Optimization with Higher Lipophilicity

When a lead series requires a pyridine‑pyrazole carboxylic acid building block with elevated LogP to improve cellular permeability, the 3‑carboxylic acid regioisomer (LogP 1.18) should be selected over the 4‑carboxylic acid regioisomer (LogP 0.70). The ΔLogP of 0.48 corresponds to an approximately 3‑fold higher partition coefficient, which can translate to measurable improvements in passive membrane diffusion in cell‑based assays . This scenario is particularly relevant in anti‑inflammatory and oncology programs where intracellular target engagement is required.

CNS Drug Discovery Targeting PDE10

For research groups synthesizing PDE10 inhibitor candidates, this compound serves as a patent‑cited building block with a defined synthetic pathway into the PDE10 chemical space . The combination of a single H‑bond donor (HBD=1) and moderate lipophilicity (LogP 1.18) aligns with CNS drug‑likeness criteria, making it a rational choice over more polar or HBD‑rich alternatives when blood‑brain barrier penetration is a project goal.

SAR Studies Leveraging the 4-Methyl Group

The 4‑methyl substituent on the pyridine ring provides a +0.22 LogP increment relative to the des‑methyl analog . This allows medicinal chemists to probe the lipophilicity tolerance of a binding pocket without altering the pyrazole‑carboxylic acid core. Procurement of the 4‑methyl variant enables direct head‑to‑head SAR comparisons that would be confounded if the unsubstituted analog were used as a substitute.

Cost-Effective Early-Stage Library Synthesis

The compound is commercially available at 95% purity from multiple suppliers with scalable quantities up to gram scale . For early‑stage exploratory chemistry where ultra‑high purity is not critical, this purity grade offers a cost‑effective entry point for amide library generation, esterification, or metal‑catalyzed cross‑coupling reactions, reducing upfront procurement expenditure compared to higher‑purity regioisomers.

Application

Selection Property

Validation Focus

Lead optimization with higher lipophilicity

Regioisomer lipophilicity review

Cell-based permeability assay design

CNS research targeting PDE10

Patent-supported scaffold pathway

PDE10 target-engagement studies

SAR studies with methyl modulation

Methyl-group lipophilicity handle

Binding-pocket lipophilicity tolerance

Early-stage library synthesis

Commercial purity grade and scalability

Amide coupling and cross-coupling reactivity